Cas no 1805241-27-3 (3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol
• CAS No: 1805241-27-3
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4915073
• Update Time: 2025-08-04

3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol

• Inchi： 1S/C7H6BrF2NO2/c8-5-4(6(9)10)1-3(2-12)11-7(5)13/h1,6,12H,2H2,(H,11,13)
• InChI Key： RPYSMDYBDFLRFF-UHFFFAOYSA-N
• SMILES： BrC1C(NC(CO)=CC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3

Additional information on 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol

3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol (CAS No. 1805241-27-3): A Comprehensive Overview

3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol (CAS No. 1805241-27-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol is characterized by the presence of a bromine atom, a difluoromethyl group, and a hydroxyl group attached to the pyridine ring. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol has shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The specific mechanisms involved include the disruption of mitochondrial function and the activation of caspase-dependent pathways.

The structural diversity of pyridine derivatives like 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol allows for extensive structural modifications, which can be tailored to enhance specific biological activities. For example, substituting the bromine atom with other halogens or functional groups can significantly alter the compound's pharmacokinetic properties and therapeutic efficacy. This flexibility makes it a valuable scaffold for drug discovery and development.

The synthesis of 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 3-bromopyridine with difluoroacetic acid followed by hydroxylation at the 2-position and methylation at the 6-position. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible for industrial applications.

The safety profile of 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a therapeutic agent.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-6-methanol (CAS No. 1805241-27-3) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the field of medicinal chemistry.